Cas no 1356342-85-2 (4-(Trifluoromethyl)piperidin-3-OL)

4-(Trifluoromethyl)piperidin-3-OL is a fluorinated piperidine derivative characterized by the presence of a trifluoromethyl group and a hydroxyl substituent on the piperidine ring. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile building block for drug discovery. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the hydroxyl functionality provides a handle for further derivatization. Its rigid piperidine scaffold contributes to conformational constraint, which can improve target binding affinity. The compound is particularly valuable in the synthesis of bioactive molecules, including CNS-targeting agents, owing to its balanced physicochemical properties and structural modularity.

4-(Trifluoromethyl)piperidin-3-OL structure

1356342-85-2 structure

Product Name:4-(Trifluoromethyl)piperidin-3-OL

CAS No:1356342-85-2

MF:C₆H₁₀F₃NO

MW:169.144912242889

MDL:MFCD21602001

CID:5082915

Update Time:2025-06-08

4-(Trifluoromethyl)piperidin-3-OL Chemical and Physical Properties

Names and Identifiers

- 4-(TRIFLUOROMETHYL)PIPERIDIN-3-OL
- D94356
- 4-(Trifluoromethyl)piperidin-3-OL
- MDL： MFCD21602001
- Inchi： 1S/C6H10F3NO/c7-6(8,9)4-1-2-10-3-5(4)11/h4-5,10-11H,1-3H2
- InChI Key： NHCYALMWLNOADW-UHFFFAOYSA-N
- SMILES： FC(C1CCNCC1O)(F)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 136
XLogP3: 0.7
Topological Polar Surface Area: 32.299

4-(Trifluoromethyl)piperidin-3-OL Pricemore >>

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eNovation Chemicals LLC	D963328-100mg	4-(TRIFLUOROMETHYL)PIPERIDIN-3-OL	1356342-85-2	95%	100mg	$915	2024-06-05
eNovation Chemicals LLC	D963328-250mg	4-(TRIFLUOROMETHYL)PIPERIDIN-3-OL	1356342-85-2	95%	250mg	$1745	2024-06-05
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A2B Chem LLC	BA00810-50mg	4-(TRIFLUOROMETHYL)PIPERIDIN-3-OL	1356342-85-2	91%	50mg	$346.00	2024-01-04
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A2B Chem LLC	BA00810-250mg	4-(TRIFLUOROMETHYL)PIPERIDIN-3-OL	1356342-85-2	91%	250mg	$1064.00	2024-01-04
eNovation Chemicals LLC	D963328-50mg	4-(TRIFLUOROMETHYL)PIPERIDIN-3-OL	1356342-85-2	95%	50mg	$590	2024-06-05